3-Chloroisoquinoline-6-carbonitrile
Overview
Description
Synthesis Analysis
The synthesis of chloroquinoline-3-carbonitriles, which are structurally similar to 3-Chloroisoquinoline-6-carbonitrile, has been described in the literature . The reactions are subdivided into groups that cover reactions of chloro substituent at 2 or 4 and 2,4 positions, as well as cyano substituent at 3 position and reactions which involve both groups .Molecular Structure Analysis
The molecular formula of 3-Chloroisoquinoline-6-carbonitrile is C10H5ClN2. The molecular weight is 188.61 g/mol.Chemical Reactions Analysis
The chemical reactions of chloroquinoline-3-carbonitriles, which are structurally similar to 3-Chloroisoquinoline-6-carbonitrile, have been reviewed . The reactions are subdivided into groups that cover reactions of chloro substituent at 2 or 4 and 2,4 positions, as well as cyano substituent at 3 position and reactions which involve both groups .Scientific Research Applications
Synthesis and Chemical Reactions
3-Chloroisoquinoline-6-carbonitrile derivatives are crucial in synthesizing biologically active compounds through diverse chemical reactions. These reactions include substitutions and cyclizations, showcasing the compound's versatility in creating complex molecules for further pharmacological and material science applications (Mekheimer et al., 2019).
Optoelectronic and Charge Transport Properties
In the realm of materials science, derivatives of 3-Chloroisoquinoline-6-carbonitrile have been investigated for their optoelectronic properties. For instance, hydroquinoline derivatives exhibit potential as multifunctional materials due to their structural, electronic, and optical characteristics, hinting at applications in electronic devices and light-emitting diodes (Irfan et al., 2020).
Antimicrobial Activities
The antimicrobial activities of 3-Chloroisoquinoline-6-carbonitrile derivatives further illustrate the compound's utility in developing new therapeutic agents. Through various synthetic modifications, researchers have been able to produce compounds exhibiting significant antimicrobial properties, paving the way for new drug development (Elkholy & Morsy, 2006).
Fluorescent Dyes and Mechanofluorochromic Activities
The compound has found application in the synthesis of green fluorescent dyes, demonstrating its potential in the development of novel fluorescent materials for biochemical tagging and imaging. These fluorescent dyes exhibit solvent and pH independence, making them suitable for various analytical and diagnostic applications (Enoua et al., 2012).
Corrosion Inhibition
Further extending its utility beyond biomedical applications, 3-Chloroisoquinoline-6-carbonitrile derivatives have also been studied for their corrosion inhibition properties. Computational studies have explored these derivatives as effective corrosion inhibitors for iron, which is crucial in protecting industrial materials from degradation (Erdoğan et al., 2017).
Full-Color-Tunable Solid-State Emissions
Innovative research has led to the synthesis of novel derivatives that exhibit full-color-tunable solid-state emissions. These materials offer promising applications in optoelectronic devices and information encryption, showcasing the compound's role in advancing material sciences (Zhang et al., 2021).
Antitumor Activities
Lastly, the antitumor activities of 3-Chloroisoquinoline-6-carbonitrile derivatives highlight their potential in oncology. The synthesis of specific derivatives has led to compounds with significant inhibitory effects on tumor cell growth, indicating their potential as cancer therapeutics (El-Agrody et al., 2012).
properties
IUPAC Name |
3-chloroisoquinoline-6-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5ClN2/c11-10-4-9-3-7(5-12)1-2-8(9)6-13-10/h1-4,6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVJVFQMWNDYFRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CN=C(C=C2C=C1C#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101287995 |
Source
|
| Record name | 6-Isoquinolinecarbonitrile, 3-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101287995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1337880-36-0 |
Source
|
| Record name | 6-Isoquinolinecarbonitrile, 3-chloro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1337880-36-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Isoquinolinecarbonitrile, 3-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101287995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloroisoquinoline-6-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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